Cas no 1529331-05-2 (2-(5-methylthiophen-2-yl)ethanimidamide)

• Product Name: 2-(5-methylthiophen-2-yl)ethanimidamide
• CAS No: 1529331-05-2
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 6525901
• PubChem ID: 83676179
• Update Time: 2025-05-19

2-(5-methylthiophen-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)ethanimidamide
• EN300-1820196
• 1529331-05-2

• Inchi： 1S/C7H10N2S/c1-5-2-3-6(10-5)4-7(8)9/h2-3H,4H2,1H3,(H3,8,9)
• InChI Key： SXJZRWKDSAEHOC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(=N)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-(5-methylthiophen-2-yl)ethanimidamide

2-(5-Methylthiophen-2-yl)ethanimidamide (CAS No. 1529331-05-2): A Comprehensive Overview

2-(5-Methylthiophen-2-yl)ethanimidamide (CAS No. 1529331-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its thiophene and ethanimidamide functional groups, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure makes it a valuable intermediate in synthesizing more complex molecules.

The chemical properties of 2-(5-methylthiophen-2-yl)ethanimidamide include a molecular formula of C₇H₁₀N₂S and a molecular weight of approximately 154.23 g/mol. The presence of the methylthiophene moiety enhances its stability and reactivity, making it suitable for various synthetic pathways. Researchers often explore its role in heterocyclic chemistry, where it serves as a precursor for bioactive compounds.

One of the most searched questions about this compound is: "What are the applications of 2-(5-methylthiophen-2-yl)ethanimidamide in pharmaceuticals?" Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents. Its structural similarity to other thiophene-based drugs has sparked interest in its use for treating metabolic and inflammatory diseases. Additionally, its solubility and bioavailability properties are frequently discussed in academic forums.

Another trending topic is the synthetic routes for CAS No. 1529331-05-2. Chemists often employ palladium-catalyzed cross-coupling or nucleophilic substitution reactions to produce this compound efficiently. Optimizing these methods is a key focus in industrial and academic labs, as it impacts the scalability and cost-effectiveness of production.

From a market perspective, the demand for 2-(5-methylthiophen-2-yl)ethanimidamide is rising due to its versatility in medicinal chemistry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its patent status and regulatory compliance are also frequently queried by industry professionals.

In summary, 2-(5-methylthiophen-2-yl)ethanimidamide (CAS No. 1529331-05-2) is a promising compound with diverse applications in drug development and chemical synthesis. Its unique properties and growing market relevance make it a subject of ongoing research and commercial interest. For researchers and industry stakeholders, understanding its synthesis, applications, and regulatory landscape is essential for leveraging its full potential.